5-Allyl-2,3-dichloropyridine

• Molecular Formula: C8H7Cl2N
• Molecular Weight: 188.05 g/mol
• IUPAC Name: 2,3-dichloro-5-prop-2-enylpyridine
• InChI: InChI=1S/C8H7Cl2N/c1-2-3-6-4-7(9)8(10)11-5-6/h2,4-5H,1,3H2
• InChI Key: FIUVKZCHQZPRFL-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC(=C(N=C1)Cl)Cl

Description

5-Allyl-2,3-dichloropyridine is a halogenated pyridine derivative featuring chlorine substituents at positions 2 and 3, along with an allyl group (-CH₂CH₂CH₂) at position 3.

Halogenated pyridines are critical intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactivity and structural versatility. The allyl group in 5-Allyl-2,3-dichloropyridine may enhance its utility in cross-coupling reactions or serve as a precursor for further functionalization, analogous to methods described for allyl-substituted pyrimidine nucleosides .

Comparison with Similar Compounds

Table 1: Key Properties of 5-Allyl-2,3-dichloropyridine and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features/Applications
5-Allyl-2,3-dichloropyridine	C₈H₇Cl₂N	~192.06 (calculated)	Not available	Hypothesized applications in cross-coupling reactions; potential agrochemical intermediate.
2,3-Dichloropyridine	C₅H₃Cl₂N	147.99	2402-77-9	Base structure; precursor for synthesis of complex derivatives via chlorination .
6-Bromo-2,3-dichloropyridine	C₅H₂BrCl₂N	226.89	1033820-08-4	Bromine substitution enables Suzuki-Miyaura coupling; used in pharmaceuticals .
4-Bromo-2,3-dichloropyridine	C₅H₂BrCl₂N	226.89	Not available	Versatile building block for functionalized materials and bioactive molecules .
5-Amino-2,3-dichloropyridine	C₅H₄Cl₂N₂	163.00	98121-41-6	Amino group facilitates nucleophilic substitution; research reagent in organic synthesis .
2,3-Dichloro-5-(trifluoromethyl)pyridine	C₆H₂Cl₂F₃N	215.99	Not available	Electron-withdrawing CF₃ group enhances reactivity in agrochemical synthesis .

Structural and Reactivity Comparisons

• Substituent Effects: Halogens (Cl, Br): Chlorine and bromine at positions 2 and 3 increase electrophilicity, enabling nucleophilic aromatic substitution. Bromine in 6-Bromo-2,3-dichloropyridine allows cross-coupling reactions (e.g., Suzuki), while chlorine in 2,3-dichloropyridine is a starting point for further derivatization . Allyl Group: The allyl substituent in 5-Allyl-2,3-dichloropyridine may participate in transition-metal-catalyzed reactions (e.g., Heck coupling) or isomerization, as seen in allylpyrimidine nucleosides . Amino Group: In 5-Amino-2,3-dichloropyridine, the amino group (-NH₂) enables diazotization and Sandmeyer reactions, useful for introducing iodine or other halogens .

• Synthetic Routes :

  • 5-Allyl-2,3-dichloropyridine : Likely synthesized via palladium-catalyzed allylation of 2,3-dichloropyridine, similar to methods for allylpyrimidines (e.g., 5-allyl-2'-deoxyuridine ) using Li₂PdCl₄ .
  • 2,3-Dichloropyridine : Produced via hydrogenation of 2,3,5-trichloropyridine with a metal catalyst, achieving >75% yield under optimized conditions .

• Applications :

  • Pharmaceuticals : 6-Bromo-2,3-dichloropyridine and 4-Bromo-2,3-dichloropyridine are intermediates in antiviral and anticancer agents .
  • Agrochemicals : 2,3-Dichloro-5-(trifluoromethyl)pyridine is a key precursor for herbicides and insecticides due to its stability and reactivity .
  • Materials Science : Allyl-substituted pyridines may contribute to polymer synthesis or ligand design for metal-organic frameworks (MOFs) .

Research Findings and Challenges

• Stability Considerations: Allyl groups in pyridines may undergo isomerization (e.g., allyl to propenyl) under catalytic conditions, as observed with Rh(Ph₃P)₃Cl in ethanol .
• Market Trends: The global market for halogenated pyridines, including 5-Amino-2,3-dichloropyridine, is projected to grow due to demand in drug discovery and agrochemicals .